molecular formula C15H16N4 B3042337 N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine CAS No. 57684-27-2

N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine

Cat. No. B3042337
CAS RN: 57684-27-2
M. Wt: 252.31 g/mol
InChI Key: HUVTWWKKTQIJRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine” is a complex organic compound. It likely contains a benzotriazole moiety, which is a heterocyclic compound with the formula C6H5N3. This bicyclic compound consists of two fused rings: a benzene ring and a triazole ring .


Molecular Structure Analysis

The molecular structure of “N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine” would likely be complex due to the presence of multiple functional groups. The benzotriazole moiety would contribute to the aromaticity of the compound, while the benzyl and methyl groups would likely affect its overall polarity and reactivity .


Physical And Chemical Properties Analysis

The physical and chemical properties of “N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine” would be influenced by its molecular structure. Factors such as its size, shape, charge distribution, and functional groups would affect properties like solubility, melting point, boiling point, and reactivity .

Mechanism of Action

The mechanism of action of “N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine” would depend on its intended use. For example, some benzotriazole derivatives are used as corrosion inhibitors, where they form a protective layer on the surface of metals .

properties

IUPAC Name

N-(benzotriazol-1-ylmethyl)-N-methyl-1-phenylmethanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N4/c1-18(11-13-7-3-2-4-8-13)12-19-15-10-6-5-9-14(15)16-17-19/h2-10H,11-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HUVTWWKKTQIJRB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=CC=CC=C1)CN2C3=CC=CC=C3N=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

252.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine

Synthesis routes and methods

Procedure details

Benzotriazole (6 g, 50 mmol) and N-methylbenzylamine (10.57 ml, 55 mmol) were dissolved in methanol (MeOH) (25 ml) followed by drop wise addition of formaldehyde (4.9 ml, 37% in H2O). The resulting mixture was heated at 50° C. for 15 h and cooled to ambient temperature. It was then diluted with diethyl ether (Et2O) (100 ml), washed with saturated sodium chloride aqueous solution (brine) (2×70 ml) and dried over magnesium sulfate (MgSO4) and concentrated. Upon further drying under reduced pressure, the material solidified to afford the depicted compound (13.2 g, 85%).
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
10.57 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
4.9 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three
Yield
85%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine
Reactant of Route 3
N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine
Reactant of Route 4
Reactant of Route 4
N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine
Reactant of Route 5
Reactant of Route 5
N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine
Reactant of Route 6
N-Benzyl-N-methyl-1H-benzotriazole-1-methanamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.